BENGHE Foundational & Exploratory

Check Availability & Pricing

"Methyl 2-amino-2-(pyridin-2-YL)acetate" CAS
number and physical properties

Author: BenchChem Technical Support Team. Date: January 2026
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Methyl 2-amino-2-(pyridin-2-
Compound Name:
YL )acetate

Cat. No.: B115305

An In-depth Technical Guide to Methyl 2-amino-
2-(pyridin-2-YL)acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-amino-2-(pyridin-2-
yl)acetate, a pyridine-containing non-natural amino acid ester of interest in chemical and
pharmaceutical research. The document details its chemical identity, physical properties, and
outlines a general synthetic approach. Due to the limited publicly available information on its
specific biological activity, this guide also proposes a potential application based on the
activities of structurally related compounds, providing a logical framework for future research.

Chemical Identity and Physical Properties

Methyl 2-amino-2-(pyridin-2-yl)acetate is identified by the Chemical Abstracts Service (CAS)
number 154410-83-0.[1][2][3][4] This compound is typically available as an off-white to light
yellow powder.[5] A summary of its key physical and chemical properties is presented in Table
1.

Table 1: Physical and Chemical Properties of Methyl 2-amino-2-(pyridin-2-yl)acetate

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b115305?utm_src=pdf-interest
https://www.benchchem.com/product/b115305?utm_src=pdf-body
https://www.benchchem.com/product/b115305?utm_src=pdf-body
https://www.benchchem.com/product/b115305?utm_src=pdf-body
https://m.chemicalbook.com/CASEN_154410-83-0.htm
https://www.molbase.com/supplier/789834-product-6754180-15665735.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0966465.htm
https://www.echemi.com/products/pd2108220532-methyl2-amino-2-pyridin-2-ylacetate.html
https://jieheng.lookchem.com/products/CasNo-154410-83-0-methyl-2-amino-2--pyridin-2-yl-acetate-19418758.html
https://www.benchchem.com/product/b115305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 154410-83-0 [11[2][3][4]
Molecular Formula CsH10N202 [4]
Molecular Weight 166.18 g/mol [4]
Appearance Off-white to light yellow powder  [5]
Boiling Point 250 °C [1]2][4]
Density 1.187 g/cm3 [1112114]
Flash Point 105 °C [1][2]
pKa (Predicted) 5.93+0.39 [1]4]
Solubility Data not available
Melting Point Data not available

Synthesis

While a detailed, step-by-step experimental protocol for the synthesis of Methyl 2-amino-2-

(pyridin-2-yl)acetate is not readily available in the public domain, a general and plausible

synthetic route can be inferred from standard organic chemistry principles and analogous

preparations of a-amino esters. The enantioselective synthesis of a-amino esters is a well-

established field, often involving the catalytic asymmetric addition to a-iminoesters or the
derivatization of a-halo glycinates.[6][7][8][9][10]

A potential synthetic pathway for Methyl 2-amino-2-(pyridin-2-yl)acetate could involve the

esterification of the corresponding amino acid, 2-amino-2-(pyridin-2-yl)acetic acid, or a more

direct approach from a pyridine-2-carboxaldehyde derivative. A generalized reaction scheme is

presented below.

Generalized Synthesis Workflow
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A generalized workflow for the synthesis of the target compound.

Note on Experimental Protocol: The above diagram illustrates a logical synthetic sequence. A
detailed experimental protocol would require optimization of reaction conditions, including
temperature, reaction time, and purification methods. For a specific enantioselective synthesis,
the use of chiral catalysts would be necessary.[6][7][8][9][10]

Potential Biological Activity and Research
Directions

Direct experimental evidence for the biological activity or signaling pathway of Methyl 2-amino-
2-(pyridin-2-yl)acetate is currently lacking in the scientific literature. However, the structural
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motif of a pyridine ring coupled with an amino acid ester suggests potential interactions with
biological targets that recognize either pyridinyl compounds or amino acid derivatives.

Many pyridine-containing compounds exhibit a wide range of biological activities. Given that
this molecule is a non-natural amino acid, a plausible area of investigation would be its
potential role as an enzyme inhibitor, where it might mimic a natural amino acid substrate.

Proposed Logical Framework for Investigating Biological Activity

The following diagram outlines a logical workflow for the initial investigation of the biological
properties of Methyl 2-amino-2-(pyridin-2-yl)acetate, starting from the synthesized compound
and progressing towards identifying a potential mechanism of action.
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A proposed workflow for the biological evaluation of the compound.
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This structured approach allows for a systematic investigation, starting with broad screening to
identify any biological activity and progressively narrowing the focus to elucidate the specific
mechanism of action. Researchers and drug development professionals can use this
framework to guide their studies on this and other novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b115305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

